Cas no 957062-62-3 (4-(2-Nitrophenoxy)phenylboronic Acid)

• Product Name: 4-(2-Nitrophenoxy)phenylboronic Acid
• CAS No: 957062-62-3
• MF: C₁₂H₁₀BNO₅
• MW: 259.022503376007
• MDL: MFCD09878332
• CID: 839777
• PubChem ID: 44118634
• Update Time: 2025-04-19

4-(2-Nitrophenoxy)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (4-(2-Nitrophenoxy)phenyl)boronic acid
• [4-(2-nitrophenoxy)phenyl]boronic acid
• 4-(2-Nitrophenoxy)phenylboronic acid
• AKOS015833481
• SCHEMBL2552630
• 4-(2-Nitrophenoxy)benzeneboronic acid
• (4-(2-Nitrophenoxy)phenyl)boronicacid
• MFCD09878332
• CS-0174568
• 957062-62-3
• DTXSID10656931
• BS-24728
• DB-366727
• 4-(2-Nitrophenoxy)phenylboronic Acid

• MDL： MFCD09878332
• Inchi： 1S/C12H10BNO5/c15-13(16)9-5-7-10(8-6-9)19-12-4-2-1-3-11(12)14(17)18/h1-8,15-16H
• InChI Key： COFSQPXQXYCXFW-UHFFFAOYSA-N
• SMILES： O(C1C=CC(B(O)O)=CC=1)C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 259.06500
• Monoisotopic Mass: 259.0652026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• PSA: 95.51000
• LogP: 1.59010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers